Cas no 89790-09-0 (Formamide, N-[[4-(pentyloxy)phenyl]methyl]-)
![Formamide, N-[[4-(pentyloxy)phenyl]methyl]- structure](https://www.kuujia.com/scimg/cas/89790-09-0x500.png)
89790-09-0 structure
Product name:Formamide, N-[[4-(pentyloxy)phenyl]methyl]-
Formamide, N-[[4-(pentyloxy)phenyl]methyl]- Chemical and Physical Properties
Names and Identifiers
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- Formamide, N-[[4-(pentyloxy)phenyl]methyl]-
- N-[(4-pentoxyphenyl)methyl]formamide
- 89790-09-0
- DTXSID60658521
- N-{[4-(PENTYLOXY)PHENYL]METHYL}FORMAMIDE
- CHEMBL156155
- BDBM50226190
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- Inchi: InChI=1S/C13H19NO2/c1-2-3-4-9-16-13-7-5-12(6-8-13)10-14-11-15/h5-8,11H,2-4,9-10H2,1H3,(H,14,15)
- InChI Key: OPVYMXVIOZZOQQ-UHFFFAOYSA-N
- SMILES: CCCCCOC1=CC=C(C=C1)CNC=O
Computed Properties
- Exact Mass: 221.142
- Monoisotopic Mass: 221.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3A^2
- XLogP3: 2.8
Formamide, N-[[4-(pentyloxy)phenyl]methyl]- Related Literature
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Jessica L. Barilone,Hideaki Ogata,Wolfgang Lubitz,Maurice van Gastel Phys. Chem. Chem. Phys., 2015,17, 16204-16212
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Zoubir El-Hachemi,Carlos Escudero,Francisco Acosta-Reyes,M. Teresa Casas,Virginia Altoe,Shaul Aloni,Gerard Oncins,Alessandro Sorrenti,Joaquim Crusats,J. Lourdes Campos,Josep M. Ribó J. Mater. Chem. C, 2013,1, 3337-3346
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O. Yu. Emelina,I. V. Vorotyntsev,E. S. Grebennikova,A. N. Petukhov,A. I. Akhmetshina,T. S. Sazanova,V. V. Loskutov RSC Adv., 2015,5, 65674-65683
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Sihua Qian,Hengwei Lin RSC Adv., 2016,6, 7902-7907
89790-09-0 (Formamide, N-[[4-(pentyloxy)phenyl]methyl]-) Related Products
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